Cas no 652986-71-5 (1-Oxaspiro[5.5]undecan-4-one, 2-(2-hydroxyethyl)-, (2R)-)

1-Oxaspiro[5.5]undecan-4-one, 2-(2-hydroxyethyl)-, (2R)- structure
652986-71-5 structure
Product Name:1-Oxaspiro[5.5]undecan-4-one, 2-(2-hydroxyethyl)-, (2R)-
CAS No:652986-71-5
MF:C12H20O3
MW:212.285404205322
CID:401062
PubChem ID:11252835
Update Time:2025-04-19

1-Oxaspiro[5.5]undecan-4-one, 2-(2-hydroxyethyl)-, (2R)- Chemical and Physical Properties

Names and Identifiers

    • 1-Oxaspiro[5.5]undecan-4-one, 2-(2-hydroxyethyl)-, (2R)-
    • (2R)-2-(2-hydroxyethyl)-1-oxaspiro[5.5]undecan-4-one
    • 652986-71-5
    • DTXSID50460170
    • Inchi: 1S/C12H20O3/c13-7-4-11-8-10(14)9-12(15-11)5-2-1-3-6-12/h11,13H,1-9H2/t11-/m1/s1
    • InChI Key: WHDBNZHSMATNEG-LLVKDONJSA-N
    • SMILES: O1[C@H](CCO)CC(CC21CCCCC2)=O

Computed Properties

  • Exact Mass: 212.1413
  • Monoisotopic Mass: 212.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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